Cas no 89749-36-0 (Benzene, 3-chloro-2-(2,4-dimethylphenoxy)-1,4-dimethyl-5-nitro-)

• Product Name: Benzene, 3-chloro-2-(2,4-dimethylphenoxy)-1,4-dimethyl-5-nitro-
• CAS No: 89749-36-0
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 590304
• PubChem ID: 14820605
• Update Time: 2025-04-19

Benzene, 3-chloro-2-(2,4-dimethylphenoxy)-1,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 3-chloro-2-(2,4-dimethylphenoxy)-1,4-dimethyl-5-nitro-
• 3-chloro-2-(2,4-dimethylphenoxy)-1,4-dimethyl-5-nitrobenzene
• 4-(2,4-dimethylphenoxy)-3,6-dimethyl-5-chloronitrobenzene
• WUWUPKWNUSIFFB-UHFFFAOYSA-N
• 4-(2,4-dimethylphenoxy) 2,5-dimethyl-3-chloronitrobenzene
• DTXSID90564409
• SCHEMBL8659465
• 4-(2,4-dimethylphenoxy)-2,5-dimethyl-3-chloronitrobenzene
• 4-(2.4-dimethylphenoxy) 2,5-dimethyl-3-chloronitrobenzene
• 89749-36-0

• Inchi： 1S/C16H16ClNO3/c1-9-5-6-14(10(2)7-9)21-16-11(3)8-13(18(19)20)12(4)15(16)17/h5-8H,1-4H3
• InChI Key： WUWUPKWNUSIFFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=CC(C)=C1OC1C=CC(C)=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55Ų